Cas no 59746-97-3 (2-benzoyl-4-(butan-2-yl)phenol)

2-benzoyl-4-(butan-2-yl)phenol structure
59746-97-3 structure
Product Name:2-benzoyl-4-(butan-2-yl)phenol
CAS No:59746-97-3
MF:C17H18O2
MW:254.323625087738
CID:6586324
PubChem ID:57579405
Update Time:2024-01-02

2-benzoyl-4-(butan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-benzoyl-4-(butan-2-yl)phenol
    • [2-Hydroxy-5-(1-methylpropyl)phenyl]phenylmethanone
    • Methanone, [2-hydroxy-5-(1-methylpropyl)phenyl]phenyl-
    • 59746-97-3
    • EN300-1276693
    • SCHEMBL10138484
    • Inchi: 1S/C17H18O2/c1-3-12(2)14-9-10-16(18)15(11-14)17(19)13-7-5-4-6-8-13/h4-12,18H,3H2,1-2H3
    • InChI Key: KOQIUKPTXCVYPV-UHFFFAOYSA-N
    • SMILES: C(C1=CC(C(C)CC)=CC=C1O)(C1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 254.130679813g/mol
  • Monoisotopic Mass: 254.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 367.8±30.0 °C(Predicted)
  • pka: 8.13±0.50(Predicted)

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